Cas no 39977-74-7 (4-Quinolinecarboxaldehyde,oxime)

4-Quinolinecarboxaldehyde,oxime structure
39977-74-7 structure
Product Name:4-Quinolinecarboxaldehyde,oxime
CAS No:39977-74-7
MF:C10H8N2O
MW:172.18332195282
CID:323412
PubChem ID:135491076
Update Time:2025-04-19

4-Quinolinecarboxaldehyde,oxime Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxaldehyde,oxime
    • (4E)-4-(nitrosomethylidene)-1H-quinoline
    • AC1NSBGL
    • NSC204975
    • NSC-204975
    • 4-Quinolinecarbaldehyde oxime
    • SCHEMBL15841249
    • (NZ)-N-(quinolin-4-ylmethylidene)hydroxylamine
    • MLS003107193
    • 39977-74-7
    • 4-quinolylaldoxime
    • CHEBI:200679
    • Inchi: 1S/C10H8N2O/c13-12-7-8-5-6-11-10-4-2-1-3-9(8)10/h1-7,13H/b12-7-
    • InChI Key: ALQUTEKNDPODSS-GHXNOFRVSA-N
    • SMILES: O/N=C\C1C=CN=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 172.06374
  • Monoisotopic Mass: 172.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5A^2
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.2
  • Boiling Point: 294.6°Cat760mmHg
  • Flash Point: 132°C
  • Refractive Index: 1.623
  • PSA: 41.46
  • LogP: 2.04290
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